Cas no 86293-41-6 (6H-Indolo[3,2,1-de][1,5]naphthyridin-6-one,10-hydroxy-)

6H-Indolo[3,2,1-de][1,5]naphthyridin-6-one,10-hydroxy- structure

86293-41-6 structure

Product Name:6H-Indolo[3,2,1-de][1,5]naphthyridin-6-one,10-hydroxy-

CAS No:86293-41-6

Molecular Formula:C₁₄H₈N₂O₂

Molecular Weight:236.225522994995

CID:732777

PubChem ID:158929

6H-Indolo[3,2,1-de][1,5]naphthyridin-6-one,10-hydroxy- Properties

Names and Identifiers

- 6H-Indolo[3,2,1-de][1,5]naphthyridin-6-one,10-hydroxy-
- 10-Hydroxycanthin-6-one
- CHEBI:66064
- Aervine
- Ervine
- NSC 341583
- 10-Hydroxy-6H-indolo[3,2,1-de][1,5]naphthyridin-6-one (ACI)
- 12-hydroxy-1,6-diazatetracyclo[7.6.1.05,16.010,15]hexadeca-3,5(16),6,8,10,12,14-heptaen-2-one
- NSC341583
- 86293-41-6
- FS-8131
- CANTHIN-6-ONE, HYDROXY-K-215 B815099
- 12-hydroxy-1,6-diazatetracyclo[7.6.1.0?,??.0??,??]hexadeca-3,5,7,9(16),10(15),11,13-heptaen-2-one
- 10-Hydroxy-6H-indolo[3,2,1-de][1,5]naphthyridin-6-one
- 6H-Indolo(3,2,1-de)(1,5)naphthyridin-6-one, 10-hydroxy-
- CHEMBL454311
- NSC-341583
- DTXSID40235475
- AKOS040760903
- Q27134576
- 6H-Indolo[3,2,1-de][1,5]naphthyridin-6-one, 10-hydroxy-
- 6H-indolo[3,2,1-de][1,5]naphthyridin-6-one,10-hydroxy-
- DS-009067
- ervine
- 10-hydroxycanthin-6-one
- +Expand
- InChIKey： FZLISVGXWLVEPB-UHFFFAOYSA-N
- Inchi： 1S/C14H8N2O2/c17-8-1-3-12-10(7-8)9-5-6-15-11-2-4-13(18)16(12)14(9)11/h1-7,17H
- SMILES： O=C1N2C3C(C4C2=CC=C(O)C=4)=CC=NC=3C=C1

Computed Properties

Exact Mass: 236.058578
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 0
Monoisotopic Mass: 236.058578
Heavy Atom Count: 18
Complexity: 409
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.1
Topological Polar Surface Area: 55.1

Experimental Properties

Refractive Index: 1.795
Boiling Point: 410.1°Cat760mmHg
Flash Point: 201.8°C
Solubility: Very slightly soluble (0.61 g/l) (25 º C),
Color/Form: Yellow powder
Density: 1.53±0.1 g/cm3 (20 ºC 760 Torr),

6H-Indolo[3,2,1-de][1,5]naphthyridin-6-one,10-hydroxy- Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
TargetMol Chemicals	TN2567-5 mg	10-Hydroxycanthin-6-one	86293-41-6	98%	5mg	￥ 3,800
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	H74850-5mg	10-hydroxycanthin-6-one	86293-41-6	,HPLC≥98%	5mg	¥2748.0	2023-09-07

6H-Indolo[3,2,1-de][1,5]naphthyridin-6-one,10-hydroxy- Synthesis

Synthetic Circuit 1

86293-40-5

86293-41-6

Reaction Conditions

1.1 Reagents: Boron tribromide Solvents: Dichloromethane ; -78 °C; overnight, rt
1.2 Reagents: Water ; cooled

Reference

Design and synthesis of C10 modified and ring-truncated canthin-6-one analogues as effective membrane-active antibacterial agents

Dai, Jiangkun; et al, Bioorganic & Medicinal Chemistry Letters, 2018, 28(18), 3123-3128

Synthetic Circuit 2

86293-40-5

86293-41-6

Reaction Conditions

1.1 Reagents: Boron tribromide Solvents: Dichloromethane ; -78 °C; overnight, rt
1.2 Solvents: Water ; 0 °C

Reference

Synthesis and evaluation of ester derivatives of 10-hydroxycanthin-6-one as potential antimicrobial agents

Zhao, Fei; et al, Molecules, 2016, 21(3), 90/1-90/14

Synthetic Circuit 3

97378-02-4

86293-41-6

Reaction Conditions

1.1 Catalysts: Palladium Solvents: Xylene ; 4 d, reflux
2.1 Reagents: Boron tribromide Solvents: Dichloromethane ; -78 °C; overnight, rt
2.2 Reagents: Water ; cooled

Reference

Design and synthesis of C10 modified and ring-truncated canthin-6-one analogues as effective membrane-active antibacterial agents

Dai, Jiangkun; et al, Bioorganic & Medicinal Chemistry Letters, 2018, 28(18), 3123-3128

Synthetic Circuit 4

97378-02-4

86293-41-6

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Xylene ; 4 d, reflux
2.1 Reagents: Boron tribromide Solvents: Dichloromethane ; -78 °C; overnight, rt
2.2 Solvents: Water ; 0 °C

Reference

Synthesis and evaluation of ester derivatives of 10-hydroxycanthin-6-one as potential antimicrobial agents

Zhao, Fei; et al, Molecules, 2016, 21(3), 90/1-90/14

Synthetic Circuit 5

2015203-54-8

86293-41-6

Reaction Conditions

1.1 Reagents: Ammonium formate Catalysts: Palladium Solvents: Methanol , Toluene ; 4 h, 80 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 8.5
2.1 Catalysts: Palladium Solvents: Xylene ; 4 d, reflux
3.1 Reagents: Boron tribromide Solvents: Dichloromethane ; -78 °C; overnight, rt
3.2 Reagents: Water ; cooled

Reference

Design and synthesis of C10 modified and ring-truncated canthin-6-one analogues as effective membrane-active antibacterial agents

Dai, Jiangkun; et al, Bioorganic & Medicinal Chemistry Letters, 2018, 28(18), 3123-3128

Synthetic Circuit 6

2015203-54-8

86293-41-6

Reaction Conditions

1.1 Reagents: Ammonium formate Catalysts: Palladium Solvents: Methanol , Toluene ; 4 h, 80 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 8.5
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Xylene ; 4 d, reflux
3.1 Reagents: Boron tribromide Solvents: Dichloromethane ; -78 °C; overnight, rt
3.2 Solvents: Water ; 0 °C

Reference

Synthesis and evaluation of ester derivatives of 10-hydroxycanthin-6-one as potential antimicrobial agents

Zhao, Fei; et al, Molecules, 2016, 21(3), 90/1-90/14

Synthetic Circuit 7

25119-60-2

328-50-7

86293-41-6

Reaction Conditions

1.1 Catalysts: p-Toluenesulfonic acid Solvents: Toluene , 1,4-Dioxane ; 48 h, 180 °C
2.1 Reagents: Ammonium formate Catalysts: Palladium Solvents: Methanol , Toluene ; 4 h, 80 °C
2.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 8.5
3.1 Catalysts: Palladium Solvents: Xylene ; 4 d, reflux
4.1 Reagents: Boron tribromide Solvents: Dichloromethane ; -78 °C; overnight, rt
4.2 Reagents: Water ; cooled

Reference

Design and synthesis of C10 modified and ring-truncated canthin-6-one analogues as effective membrane-active antibacterial agents

Dai, Jiangkun; et al, Bioorganic & Medicinal Chemistry Letters, 2018, 28(18), 3123-3128

Synthetic Circuit 8

25119-60-2

328-50-7

86293-41-6

Reaction Conditions

1.1 Catalysts: p-Toluenesulfonic acid Solvents: Toluene , 1,4-Dioxane ; 48 h, 180 °C
2.1 Reagents: Ammonium formate Catalysts: Palladium Solvents: Methanol , Toluene ; 4 h, 80 °C
2.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 8.5
3.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Xylene ; 4 d, reflux
4.1 Reagents: Boron tribromide Solvents: Dichloromethane ; -78 °C; overnight, rt
4.2 Solvents: Water ; 0 °C

Reference

Synthesis and evaluation of ester derivatives of 10-hydroxycanthin-6-one as potential antimicrobial agents

Zhao, Fei; et al, Molecules, 2016, 21(3), 90/1-90/14

Synthetic Circuit 9

608-07-1

100-52-7

86293-41-6

Reaction Conditions

1.1 Solvents: Methanol ; 36 h, rt
1.2 Reagents: Sodium borohydride ; 1 h, rt
1.3 Reagents: Sodium bicarbonate Solvents: Water
2.1 Catalysts: p-Toluenesulfonic acid Solvents: Toluene , 1,4-Dioxane ; 48 h, 180 °C
3.1 Reagents: Ammonium formate Catalysts: Palladium Solvents: Methanol , Toluene ; 4 h, 80 °C
3.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 8.5
4.1 Catalysts: Palladium Solvents: Xylene ; 4 d, reflux
5.1 Reagents: Boron tribromide Solvents: Dichloromethane ; -78 °C; overnight, rt
5.2 Reagents: Water ; cooled

Reference

Design and synthesis of C10 modified and ring-truncated canthin-6-one analogues as effective membrane-active antibacterial agents

Dai, Jiangkun; et al, Bioorganic & Medicinal Chemistry Letters, 2018, 28(18), 3123-3128

Synthetic Circuit 10

608-07-1

100-52-7

86293-41-6

Reaction Conditions

1.1 Solvents: Methanol ; 36 h, rt
1.2 Reagents: Sodium borohydride ; 1 h, rt
1.3 Reagents: Sodium bicarbonate Solvents: Water ; rt
2.1 Catalysts: p-Toluenesulfonic acid Solvents: Toluene , 1,4-Dioxane ; 48 h, 180 °C
3.1 Reagents: Ammonium formate Catalysts: Palladium Solvents: Methanol , Toluene ; 4 h, 80 °C
3.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 8.5
4.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Xylene ; 4 d, reflux
5.1 Reagents: Boron tribromide Solvents: Dichloromethane ; -78 °C; overnight, rt
5.2 Solvents: Water ; 0 °C

Reference

Synthesis and evaluation of ester derivatives of 10-hydroxycanthin-6-one as potential antimicrobial agents

Zhao, Fei; et al, Molecules, 2016, 21(3), 90/1-90/14

6H-Indolo[3,2,1-de][1,5]naphthyridin-6-one,10-hydroxy- Raw materials

6H-Indolo[3,2,1-de][1,5]naphthyridin-6-one,10-hydroxy- Preparation Products

6H-Indolo[3,2,1-de][1,5]naphthyridin-6-one,10-hydroxy- (86293-41-6)

6H-Indolo[3,2,1-de][1,5]naphthyridin-6-one,10-hydroxy- Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:86293-41-6)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

6H-Indolo[3,2,1-de][1,5]naphthyridin-6-one,10-hydroxy- Related Literature

1. Analysis of canthin-6-one alkaloids derived from Eurycoma spp. by micellar liquid chromatography and conventional high-performance liquid chromatography: a comparative evaluation

Attapon Sakdamas,Fonthip Makliang,Waraporn Putalun,Thaweesak Juengwatanatrakul,Tripetch Kanchanapoom,Seiichi Sakamoto,Gorawit Yusakul RSC Adv. 2023 13 6317
2. Recent progress in the chemistry of indole alkaloids and mould metabolites

J. E. Saxton Nat. Prod. Rep. 1984 1 21

86293-41-6 (6H-Indolo[3,2,1-de][1,5]naphthyridin-6-one,10-hydroxy-) Related Products

Recommended suppliers

Hubei Henglvyuan Technology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

http://www.hbhlykj.com/about_en.html

Taian Jiayue Biochemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Zouping Mingyuan Import and Export Trading Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Reagent

PRIBOLAB PTE.LTD

Gold Member

Audited Supplier

CN Supplier

Reagent

Heyuan Broad Spectrum Biotechnology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Reagent